Cas no 1220036-38-3 (4-{(2,4-Difluorobenzyl)oxymethyl}piperidinehydrochloride)

• Product Name: 4-{(2,4-Difluorobenzyl)oxymethyl}piperidinehydrochloride
• CAS No: 1220036-38-3
• MF: C₁₃H₁₈ClF₂NO
• MW: 277.737929821014
• CID: 4688434
• Update Time: 2025-08-04

4-{(2,4-Difluorobenzyl)oxymethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(2,4-Difluorobenzyl)oxy]methyl}piperidine hydrochloride
• 4-{[(2,4-Difluorobenzyl)oxy]methyl}piperidinehydrochloride
• 4-(((2,4-Difluorobenzyl)oxy)methyl)piperidine hydrochloride
• 4-{[(2,4-difluorophenyl)methoxy]methyl}piperidine hydrochloride
• 4-{(2,4-Difluorobenzyl)oxymethyl}piperidinehydrochloride

• Inchi： 1S/C13H17F2NO.ClH/c14-12-2-1-11(13(15)7-12)9-17-8-10-3-5-16-6-4-10;/h1-2,7,10,16H,3-6,8-9H2;1H
• InChI Key： HAKSQQFJJOFBDM-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1COCC1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 222
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-{(2,4-Difluorobenzyl)oxymethyl}piperidinehydrochloride

4-{(2,4-Difluorobenzyl)oxymethyl}piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220036-38-3, known as 4-{(2,4-Difluorobenzyl)oxymethyl}piperidine hydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely used in drug design due to its unique pharmacokinetic properties. The 2,4-difluorobenzyl group attached to the piperidine ring introduces additional electronic and steric effects, making this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-{(2,4-Difluorobenzyl)oxymethyl}piperidine hydrochloride in modulating cellular signaling pathways. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The hydrochloride salt form of the compound ensures its stability and solubility, which are critical factors for its bioavailability. This makes it a strong candidate for further preclinical and clinical studies in oncology.

The synthesis of 4-{(2,4-Difluorobenzyl)oxymethyl}piperidine hydrochloride involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. The key steps include the preparation of the piperidine ring, followed by the introduction of the oxymethyl group and the subsequent coupling with the 2,4-difluorobenzyl moiety. The use of advanced catalytic systems and green chemistry principles has significantly improved the yield and purity of this compound.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in animal models. The presence of the fluorine atoms in the benzyl group enhances its lipophilicity, which is crucial for crossing biological membranes. Additionally, the piperidine ring contributes to hydrogen bonding capacity, which may influence its distribution and metabolism within the body.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of 4-{(2,4-Difluorobenzyl)oxymethyl}piperidine hydrochloride to various protein targets. Molecular docking studies suggest that this compound could bind effectively to G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. This opens up new avenues for its application in treating central nervous system disorders and inflammatory diseases.

The development of novel drug delivery systems tailored for 4-{(2,4-Difluorobenzyl)oxymethyl}piperidine hydrochloride is another area of active research. Nanoparticle-based formulations are being explored to enhance its targeting efficiency and reduce systemic toxicity. These innovations are expected to pave the way for personalized medicine approaches using this compound.

In conclusion, 4-{(2,4-Difluorobenzyl)oxymethyl}piperidine hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.